(3aR,6R,6aR)-6-[(4R)-2,2-dimethyl-1,3-dioxolan-4-yl]-2,2-dimethyl-6,6a-dihydro-3aH-furo[3,4-d][1,3]dioxol-4-one

• Molecular Formula: C12H18O6
• Molecular Weight: 258.27 g/mol
• IUPAC Name: (3aR,6R,6aR)-6-[(4R)-2,2-dimethyl-1,3-dioxolan-4-yl]-2,2-dimethyl-6,6a-dihydro-3aH-furo[3,4-d][1,3]dioxol-4-one
• InChI: InChI=1S/C12H18O6/c1-11(2)14-5-6(16-11)7-8-9(10(13)15-7)18-12(3,4)17-8/h6-9H,5H2,1-4H3/t6-,7-,8-,9-/m1/s1
• InChI Key: OFZPAXSEAVOAKB-FNCVBFRFSA-N
• Isomeric SMILES: CC1(OC[C@@H](O1)[C@@H]2[C@@H]3[C@H](C(=O)O2)OC(O3)(C)C)C
• Canonical SMILES: CC1(OCC(O1)C2C3C(C(=O)O2)OC(O3)(C)C)C

Description

The compound (3aR,6R,6aR)-6-[(4R)-2,2-dimethyl-1,3-dioxolan-4-yl]-2,2-dimethyl-6,6a-dihydro-3aH-furo[3,4-d][1,3]dioxol-4-one is a complex organic molecule characterized by its unique structural features, including multiple stereocenters and fused ring systems

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of this compound typically involves multi-step organic reactions. One common approach starts with the preparation of the dioxolane ring, followed by the formation of the furodioxol ring system. Key steps may include:

Formation of the Dioxolane Ring: This can be achieved by reacting a suitable diol with an aldehyde or ketone in the presence of an acid catalyst.

Cyclization to Form the Furodioxol Ring: This step often involves intramolecular cyclization reactions, which can be facilitated by using strong acids or bases under controlled conditions.

Industrial Production Methods

Industrial production of this compound may involve optimized versions of the laboratory synthesis methods, focusing on scalability, yield, and cost-effectiveness. Techniques such as continuous flow chemistry and the use of robust